N'-(4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(4-methoxyphenyl)methylideneamino]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H18N2O3/c1-13-5-3-4-6-16(13)22-12-17(20)19-18-11-14-7-9-15(21-2)10-8-14/h3-11H,12H2,1-2H3,(H,19,20)/b18-11+
• InChI Key: JPFOEFSVHGZUCD-WOJGMQOQSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NN=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC1=CC=CC=C1OCC(=O)N/N=C/C2=CC=C(C=C2)OC
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• CAS RN: 299952-29-7

Description

Synthesis Analysis

The synthesis of related compounds involves acid-catalyzed reactions between hydrazides and aldehydes in alcoholic solutions under reflux conditions. For example, Alotaibi et al. (2018) describe synthesizing a closely related compound with an 88% yield using 4-methoxybenzaldehyde and a triazole-carbohydrazide under reflux in ethanol (Alotaibi et al., 2018).

Molecular Structure Analysis

Crystal structure analysis through X-ray diffraction is a common method to elucidate the molecular structure of such compounds. Studies like the one by Amr et al. (2016) provide detailed insights into the crystalline structure, demonstrating how specific substitutions on the phenyl ring affect molecular geometry and crystallization patterns (Amr et al., 2016).

Chemical Reactions and Properties

Reactivity studies often involve examining the compound's behavior under various conditions to understand its chemical stability, potential for derivatization, and interactions with other chemicals. For instance, Qu et al. (2015) explored the reactivity of a benzohydrazide compound in the context of forming metal complexes, providing insights into the ligand behavior of such molecules (Qu et al., 2015).

Scientific Research Applications

Nonlinear Optical Applications

One study detailed the synthesis and characterization of hydrazones, including a compound structurally similar to N'-(4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide. These compounds exhibited significant third-order nonlinear optical properties, suggesting their potential in optical device applications such as optical limiters and switches (Naseema et al., 2010).

Antimicrobial Activity

Another study synthesized a compound related to N'-(4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide and evaluated its antimicrobial activity against both gram-positive and gram-negative bacteria. The study highlighted the compound's potential as an antimicrobial agent (Amr et al., 2016).

Biochemical Inhibition

Research has also focused on derivatives of N'-(4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide for their biochemical inhibition properties. For instance, compounds derived from it have been investigated for their lipase and α-glucosidase inhibition activities, showing significant potential in these areas (Bekircan et al., 2015).

Chemotherapeutic Agents

The design and synthesis of novel hydrazone derivatives, including those related to N'-(4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide, have been explored for their potential as chemotherapeutic agents. These compounds have shown promising cytotoxic and antimicrobial activities, suggesting their application in cancer therapy (Kaya et al., 2017).